N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C14H13ClFNO3S/c1-20-14-7-4-11(15)8-13(14)17-21(18,19)9-10-2-5-12(16)6-3-10/h2-8,17H,9H2,1H3
• InChI Key: BPOSZVDNGCOSJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NS(=O)(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C14H13ClFNO3S
• Molecular Weight: 329.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide, also known as CFTR corrector 4, is a small molecule that has shown promising results in treating cystic fibrosis (CF) in preclinical studies. CF is a genetic disorder that affects the lungs, pancreas, and other organs, leading to chronic respiratory infections, digestive problems, and reduced life expectancy. CF is caused by mutations in the cystic fibrosis transmembrane conductance regulator (CFTR) gene, which encodes a protein that regulates the movement of salt and water in and out of cells. CFTR correctors like CFTR corrector 4 aim to restore the function of mutated CFTR proteins and improve the symptoms of CF.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide corrector 4 acts by binding to the this compound protein and stabilizing its structure, which allows it to reach the cell surface and function properly. This compound corrector 4 has been shown to interact with specific domains of the this compound protein, including the nucleotide-binding domains (NBDs) and the regulatory domain (RD), which are critical for this compound function.
Biochemical and physiological effects:
This compound corrector 4 has been shown to improve the function of mutated this compound proteins in several ways. First, this compound corrector 4 can increase the expression of this compound on the cell surface, which allows it to interact with other proteins and regulate ion transport. Second, this compound corrector 4 can enhance the stability of the this compound protein, which prevents it from being degraded and increases its lifespan. Third, this compound corrector 4 can improve the folding of the this compound protein, which allows it to adopt the correct conformation and function properly.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide corrector 4 has several advantages for lab experiments, including its high potency, selectivity, and solubility. This compound corrector 4 has also been shown to have low toxicity and good pharmacokinetic properties in preclinical studies. However, this compound corrector 4 has some limitations, including its limited efficacy in certain CF mutations, its potential for drug-drug interactions, and its need for combination therapy with other this compound modulators.

Future Directions

N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide corrector 4 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of CF. However, there are several future directions that could further improve the efficacy and safety of this compound corrector 4. These include:
1. Developing new this compound correctors with improved potency and selectivity.
2. Combining this compound correctors with other this compound modulators to achieve synergistic effects.
3. Identifying new CF mutations that are responsive to this compound correctors.
4. Optimizing the dosing regimen and route of administration of this compound correctors.
5. Developing biomarkers to monitor the efficacy and safety of this compound correctors.
6. Conducting long-term safety and efficacy studies in patients with CF.
In conclusion, this compound corrector 4 is a promising small molecule that has shown potential for the treatment of CF. This compound corrector 4 acts by stabilizing the this compound protein and improving its function, leading to improved symptoms and quality of life for patients with CF. Further research is needed to optimize the efficacy and safety of this compound correctors and to develop new therapies for CF.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-1-(4-fluorophenyl)methanesulfonamide corrector 4 has been extensively studied in preclinical models of CF, including cell lines, animal models, and human tissues. These studies have shown that this compound corrector 4 can improve the function of mutated this compound proteins, increase the expression of this compound on the cell surface, and reduce the accumulation of mucus in the lungs. This compound corrector 4 has also been shown to enhance the activity of other this compound modulators, such as potentiators and correctors, leading to synergistic effects on this compound function.